Cas no 33934-62-2 (1,4-Diacetoxybutane)

1,4-Diacetoxybutane Properties

Names and Identifiers

• 1,4-Diacetoxybutane
• 1,4-Butanediol diacetate
• Butane,1,4-bis(epoxyethoxy)- (8CI)
• 26248-69-1
• butane-1,4-diyl diacetate
• 33934-62-2
• DTXSID70879240
• Butane-1,4-diol diacetate
• Tetramethylene diacetate
• Tetramethylene glycol diacetate
• XUKSWKGOQKREON-UHFFFAOYSA-
• 1,4-Butylene Diacetate
• NSC67924
• NSC-67924
• DX4C8Q6BNS
• AKOS005207226
• Butylene glycol diacetate
• 4-(Acetyloxy)butyl acetate
• NCIOpen2_000845
• NSC 67924
• Tetramethylene acetate
• UNII-DX4C8Q6BNS
• MFCD00014984
• 628-67-1
• B1232
• 4-acetyloxybutyl acetate
• E85283
• FT-0606814
• 1,4-Butylene glycol diacetate
• SCHEMBL189930
• 1,4-diacetoxy-butane
• 1,4-Butanediol, 1,4-diacetate
• 1,4-Butanediol, diacetate
• AI3-06322
• 4-(Acetyloxy)butyl acetate #
• CS-0128936
• AS-57183
• CHEBI:87345
• Q27159548
• InChI=1/C8H14O4/c1-7(9)11-5-3-4-6-12-8(2)10/h3-6H2,1-2H3
• +Expand

• InChIKey： XUKSWKGOQKREON-UHFFFAOYSA-N
• Inchi： 1S/C8H14O4/c1-7(9)11-5-3-4-6-12-8(2)10/h3-6H2,1-2H3
• SMILES： CC(OCCCCOC(=O)C)=O

Computed Properties

• Exact Mass: 174.08922
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 174.089209
• Heavy Atom Count: 12
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.6
• Boiling Point: 130℃(20 torr)
• Flash Point: 105.2°C
• Color/Form: Not determined
• Stability/Shelf Life: Incompatible with strong oxidizing agents. Combustible.
• Solubility: Not determined
• Density: 130